Cas no 25032-49-9 (Di-tert-butyl(isopropyl)phosphine)

• Product Name: Di-tert-butyl(isopropyl)phosphine
• CAS No: 25032-49-9
• MF: C₁₁H₂₅P
• MW: 188.289964437485
• CID: 253721
• PubChem ID: 545348
• Update Time: 2025-04-19

Di-tert-butyl(isopropyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl(isopropyl)phosphine
• ditert-butyl(propan-2-yl)phosphane
• Phosphine,bis(1,1-dimethylethyl)(1-methylethyl)-
• di-t-butylisopropylphosphine
• di-tert-butylisopropylphosphine
• Phosphine,di-tert-butylisopropyl
• Bis(1,1-dimethylethyl)(1-methylethyl)phosphine
• Phosphine, bis(1,1-dimethylethyl)(1-methylethyl)-
• Phosphine, di-tert-butylisopropyl-
• DTXSID50947895
• AMY11728
• AKOS016000535
• DI-TERT-BUTYL(PROPAN-2-YL)PHOSPHANE
• 25032-49-9
• DI-T-BUTYL(I-PROPYL)PHOSPHINE
• Di(tert-butyl)(isopropyl)phosphine #
• SCHEMBL301160
• DB-254562

• MDL： MFCD06798293
• Inchi： 1S/C11H25P/c1-9(2)12(10(3,4)5)11(6,7)8/h9H,1-8H3
• InChI Key： QXTCJLPZCUKMDX-UHFFFAOYSA-N
• SMILES： P(C(C)C)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 188.16900
• Monoisotopic Mass: 188.169387795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Boiling Point: 213.8±9.0 ºC (760 Torr),
• Flash Point: 84.4±25.0 ºC,
• Solubility: Insuluble (8.5E-3 g/L) (25 ºC),
• PSA: 13.59000
• LogP: 4.47370
• Solubility: Not available